Cas no 1012921-76-4 (3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide)

• Product Name: 3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide
• CAS No: 1012921-76-4
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 5449488
• PubChem ID: 24416326
• Update Time: 2025-05-30

3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-cyclopropyl-3-[2-(N-phenylacetamido)-1,3-thiazol-4-yl]prop-2-enamide
• Z44338211
• AKOS000971278
• EN300-26607867
• 1012921-76-4
• 3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide

• Inchi： 1S/C18H16N4O2S/c1-12(23)22(16-5-3-2-4-6-16)18-21-15(11-25-18)9-13(10-19)17(24)20-14-7-8-14/h2-6,9,11,14H,7-8H2,1H3,(H,20,24)
• InChI Key： YQKRRJNSSXHSEM-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(C#N)=CC1=CSC(N(C(C)=O)C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 352.09939694g/mol
• Monoisotopic Mass: 352.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.89±0.20(Predicted)

Additional information on 3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide

3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide (CAS No. 1012921-76-4): A Comprehensive Overview

3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide, identified by the CAS registry number 1012921-76-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as 3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide, has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole moiety is further substituted with an acetylphenylamino group at the 2-position and a cyano group at the 3-position. Additionally, the compound features a cyclopropyl group attached to the nitrogen atom of the amide functional group. This combination of functional groups contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the acetylphenylamino group in this compound suggests potential interactions with various biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring the relationship between structural modifications and bioactivity in thiazole derivatives. For instance, modifications to the substituents on the thiazole ring can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these relationships is crucial for optimizing drug candidates with improved efficacy and reduced toxicity.

In addition to its pharmacological applications, this compound also exhibits interesting chemical reactivity due to its functional groups. The cyano group, for example, can participate in various reactions such as nucleophilic addition or substitution, making it a valuable component in organic synthesis. Similarly, the amide group can undergo reactions such as hydrolysis or amidation, offering versatility in chemical transformations.

The cyclopropyl group attached to the nitrogen atom introduces additional complexity to the molecule's structure. Cyclopropane rings are known for their strained geometry and unique reactivity, which can influence both physical and chemical properties of the compound. This feature may also play a role in enhancing the molecule's stability or bioavailability when used as a drug candidate.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Studies on similar compounds suggest that hydrolysis and oxidation are likely pathways for decomposition under various conditions. However, further research is needed to fully understand how this specific compound behaves in different environmental settings.

In conclusion, 3-[2-(Acetylphenylamino)-4-thiazolyl]-2-cyano-N-cyclopropyl-2-propenamide (CAS No. 1012921-76-4) represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structure offers opportunities for advancing drug discovery efforts while also providing valuable insights into organic synthesis and environmental chemistry.